4-[2-(Methylanilino)ethoxy]aniline
Overview
Description
Scientific Research Applications
Chemical Synthesis and Reactions
4-[2-(Methylanilino)ethoxy]aniline, as a derivative of aniline, plays a crucial role in various chemical synthesis processes. Studies have shown that aniline derivatives are involved in significant reactions like deoxygenation and displacement processes. For example, the transformation of 2-Cyano-3-hydroxyquinoxaline 1-oxide with aniline results in the formation of 2-anilino-quinoxalines, highlighting the reactivity of these compounds in chemical synthesis (Ahmad et al., 1965).
Environmental Studies and Ozonation Processes
Aniline derivatives are key in environmental studies, particularly in understanding the reactions with ozone. Anilines, including substituted derivatives, show high reactivity towards ozone, crucial in the degradation process in environmental applications. For instance, in ozonation studies, it was found that aniline derivatives undergo different transformation pathways, indicating their significant role in environmental reactions (Tekle-Röttering et al., 2016).
Applications in Material Science
In the field of material science, aniline derivatives are used in the synthesis of various polymers. The oxidation of aniline and its derivatives, including methyl-, methoxy-, or ethoxy-substituted aniline, leads to the formation of diverse polymer morphologies. This is particularly relevant in the creation of nanotubes and hollow microspheres, demonstrating the versatility of aniline derivatives in polymer chemistry (Luo et al., 2011).
Medical Research
In medical research, aniline derivatives are explored for their potential in inhibiting certain bacterial growth. Studies have shown that substituted anilines can act as inhibitors against specific bacterial DNA polymerases. For example, research into substituted 6-anilinouracils revealed their inhibitory effects on bacterial growth, indicating the potential medicinal applications of these compounds (Zhi et al., 2003).
Electrorheological and Conductive Properties
Aniline derivatives exhibit unique electrorheological and conductive properties. The synthesis and study of polymers like poly(aniline-co-o-ethoxyaniline) reveal their potential in applications requiring electrical conductivity and specific rheological properties. This includes their use in creating electrorheological fluids, which have applications in various industrial and technological fields (Clioi et al., 1999).
Safety and Hazards
properties
IUPAC Name |
4-[2-(N-methylanilino)ethoxy]aniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O/c1-17(14-5-3-2-4-6-14)11-12-18-15-9-7-13(16)8-10-15/h2-10H,11-12,16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAXQQMOLTHUHEX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCOC1=CC=C(C=C1)N)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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